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Compound of Interest

Compound Name: Picoxystrobin

Cat. No.: B033183

An In-depth Technical Guide to the Discovery and Development of Picoxystrobin

Introduction

Picoxystrobin is a broad-spectrum, systemic fungicide belonging to the strobilurin class of
chemicals.[1] It is utilized for the control of a wide range of fungal diseases in crops such as
cereals, oilseed rape, corn, and soybeans.[1][2][3] First commercialized by Syngenta and later
developed by DuPont, picoxystrobin functions as a Quinone outside Inhibitor (Qol), effectively
disrupting the fungal mitochondrial respiration process. This guide provides a detailed timeline
of its discovery and development, methodologies of key experiments, and a summary of its
toxicological and environmental profile.

Discovery and Development Timeline

Picoxystrobin was discovered by Syngenta and was the fourth strobilurin fungicide to be
introduced to the market.[4] Its development and commercialization involved key strategic
agreements and regulatory milestones.

e 2000: Syngenta expanded its production facility in Grangemouth, Scotland, to manufacture
picoxystrobin.[4]

e 2001: Syngenta launched picoxystrobin under the brand name Acanto, initially for use on
cereal crops in Europe.[2][4]
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e January 1, 2004: Picoxystrobin was included in Annex | of the EU regulations, with data
protection set to expire ten years from this date.[4]

e 2006: DuPont acquired the worldwide rights to picoxystrobin from Syngenta. As part of the
agreement, Syngenta would continue to manufacture the compound for another three years.

[4]

e 2010: DuPont submitted an application to the US Environmental Protection Agency (EPA) for
the authorization of picoxystrobin (marketed as Aproach) for use on various crops including
corn, soybeans, and cereals.[4]

e 2012: The first registration of picoxystrobin in the United States was granted.[2] The Joint
Meeting on Pesticide Residues (JMPR) also scheduled picoxystrobin for evaluation as a
new compound in this year.[1]

Mode of Action: Mitochondrial Respiration Inhibition

Picoxystrobin's fungicidal activity stems from its role as a Quinone outside Inhibitor (Qol). It
targets the cytochrome bcl complex (also known as Complex Ill) within the mitochondrial
respiratory chain of fungi. By binding to the Qo site of cytochrome b, picoxystrobin blocks the
transfer of electrons, which halts ATP synthesis and ultimately leads to the cessation of fungal
respiration and cell death.[1][5][6] It possesses both preventative and curative properties and
exhibits systemic and translaminar movement within the plant.[1][5]

Mitochondrial Inner Membrane

iquinone

Complex Il
(Cytochrome bcl)

Complex IV DIV Produces ATP
(Cytochrome ¢ Oxidase) GIPRANEED (Energy)

Click to download full resolution via product page

Caption: Picoxystrobin blocks electron transfer at the Qo site of Complex IIl.
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Chemical Synthesis

The industrial synthesis of picoxystrobin can be achieved through various routes. A prevalent
method involves the condensation reaction of a key intermediate, methyl 2-(6-
trifluoromethylpyridin-2-yloxymethyl)phenylacetate, with acetic anhydride and trimethyl
orthoformate.[2][7] This process is designed for scalability and efficiency.[2]
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Synthesis Pathway

Methyl 2-(6-trifluoromethylpyridin-2-yloxymethyl)phenylacetate Acetic Anhydride Trimethyl Orthoformate

Condensation Reaction
(Mild Heating, Catalyst)

Picoxystrobin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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